Cas no 925444-89-9 (2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide)

• Product Name: 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide
• CAS No: 925444-89-9
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• CID: 5861514
• PubChem ID: 59395672
• Update Time: 2025-10-25

2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL835822
• EN300-1291544
• 925444-89-9
• 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide

• Inchi： 1S/C8H8ClFN2O/c9-6-3-1-2-5(8(6)10)4-7(11)12-13/h1-3,13H,4H2,(H2,11,12)
• InChI Key： MWKVBJTVGPBLQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C/C(=N/O)/N

Computed Properties

• Exact Mass: 202.0309187g/mol
• Monoisotopic Mass: 202.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide

Professional Introduction to Compound with CAS No. 925444-89-9 and Product Name: 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide

The compound in question, identified by the CAS No. 925444-89-9, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name: 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide provides a detailed structural description, which is crucial for understanding its potential applications and mechanisms of action. This introduction aims to explore the compound's chemical properties, its relevance in contemporary research, and its potential future roles in medicinal chemistry.

At the core of understanding this compound lies its molecular structure. The presence of a 3-chloro-2-fluorophenyl group and a hydroxyethanimidamide moiety suggests a complex interplay of electronic and steric effects that can influence its reactivity and biological activity. The chloro and fluoro substituents are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity to biological targets. The hydroxyethanimidamide part of the molecule introduces a polar functional group that can interact with various biological receptors, making it a promising candidate for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound with CAS No. 925444-89-9 fits into this broader trend, as it represents a synthetic derivative that could potentially address unmet medical needs. One of the most exciting aspects of this molecule is its potential as a scaffold for further derivatization. By modifying specific functional groups, researchers can fine-tune its pharmacological profile to target specific diseases or biological pathways.

Current studies in the field of medicinal chemistry highlight the importance of rational drug design, where computational methods and experimental data are used in tandem to develop lead compounds. The 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide structure has been explored using various computational techniques to predict its binding interactions with potential targets. These simulations have shown promising results, indicating that the compound could interact with enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis or autoimmune disorders.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical development. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in assembling the key structural motifs of the molecule. These synthetic strategies not only enhance the accessibility of the compound but also provide a foundation for scalable production, which is essential for further preclinical and clinical studies.

The biological activity of 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide has been preliminarily assessed through in vitro assays. These experiments have revealed interesting interactions with certain biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that the compound may exhibit inhibitory effects on enzymes involved in pain signaling pathways. This finding aligns with ongoing research efforts aimed at developing non-opioid analgesics with improved safety profiles. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure suggests that it could be designed to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

Another area of interest is the compound's potential role in modulating immune responses. The 3-chloro-2-fluorophenyl group is known to influence electronic properties, which can affect interactions with immune-related proteins. Studies have shown that similar structures can modulate cytokine production and immune cell function, making them valuable tools in immunomodulatory therapies. Further investigation into the immunological effects of CAS No 925444-89-9 could lead to novel treatments for chronic inflammatory diseases or even cancer immunotherapy.

The environmental impact of pharmaceutical compounds is also a growing concern in modern drug development. Researchers are increasingly focusing on designing molecules that are biodegradable and have minimal environmental persistence. The structure of 2-(3-chloro-2-fluorophenyl)-N'-hydroxyethanimidamide has been scrutinized from this perspective, and efforts are underway to optimize its properties for better environmental compatibility. This includes evaluating its degradation pathways and assessing any potential bioaccumulation risks.

In conclusion, the compound identified by CAS No 925444-89-9 represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising preliminary biological data, make it a valuable asset in the quest for novel therapeutic agents. As research progresses, further insights into its mechanisms of action and potential applications will undoubtedly emerge, solidifying its role as a key player in modern drug discovery.